7-Methoxy Coumarin
7-Methoxy Coumarin
Herniarin, also known as 7-methoxycoumarin or ayapanin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). Herniarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, herniarin is primarily located in the cytoplasm. Herniarin is a sweet, balsamic, and tonka tasting compound that can be found in a number of food items such as german camomile, tarragon, barley, and caraway. This makes herniarin a potential biomarker for the consumption of these food products.
Herniarin is a member of the class of coumarins that is coumarin substituted by a methoxy group at position 7. It has a role as a fluorochrome.
Herniarin is a member of the class of coumarins that is coumarin substituted by a methoxy group at position 7. It has a role as a fluorochrome.
Brand Name:
Vulcanchem
CAS No.:
531-59-9
VCID:
VC0196161
InChI:
InChI=1S/C10H8O3/c1-12-8-4-2-7-3-5-10(11)13-9(7)6-8/h2-6H,1H3
SMILES:
Molecular Formula:
C10H8O3
Molecular Weight:
176.17 g/mol
7-Methoxy Coumarin
CAS No.: 531-59-9
Impurities
VCID: VC0196161
Molecular Formula: C10H8O3
Molecular Weight: 176.17 g/mol
Purity: > 95%
| CAS No. | 531-59-9 |
|---|---|
| Product Name | 7-Methoxy Coumarin |
| Molecular Formula | C10H8O3 |
| Molecular Weight | 176.17 g/mol |
| IUPAC Name | 7-methoxychromen-2-one |
| Standard InChI | InChI=1S/C10H8O3/c1-12-8-4-2-7-3-5-10(11)13-9(7)6-8/h2-6H,1H3 |
| Standard InChIKey | LIIALPBMIOVAHH-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC2=C(C=C1)C=CC(=O)O2 |
| Appearance | White Crystalline |
| Melting Point | Mp 117-118 ° 117-118°C |
| Physical Description | Solid |
| Description | Herniarin, also known as 7-methoxycoumarin or ayapanin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). Herniarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, herniarin is primarily located in the cytoplasm. Herniarin is a sweet, balsamic, and tonka tasting compound that can be found in a number of food items such as german camomile, tarragon, barley, and caraway. This makes herniarin a potential biomarker for the consumption of these food products. Herniarin is a member of the class of coumarins that is coumarin substituted by a methoxy group at position 7. It has a role as a fluorochrome. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | 7.55e-04 M 0.133 mg/mL |
| Synonyms | 7-Methoxy-2H-1-benzopyran-2-one; Herniarin; Umbelliferone Methyl Ether; 7-Methoxychromen-2-one; Ayapanin; Methylumbelliferone; NSC 404559 |
| PubChem Compound | 10748 |
| Last Modified | Nov 11 2021 |
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